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Compound of Interest

Compound Name: 2-Cyclobutyl-1H-imidazole

CAS No.: 89943-00-0

Cat. No.: B1422716

Get Quote

Executive Summary
2-Cyclobutyl-1H-imidazole (CAS: 89943-00-0) is a functionalized imidazole derivative

featuring a cyclobutyl ring at the C2 position.[1][2] This structural motif is highly valued in drug

discovery for its ability to modulate lipophilicity (LogP) and metabolic stability while maintaining

the hydrogen-bond donor/acceptor profile of the imidazole core. It serves as a key

pharmacophore in the development of Histamine H3 receptor antagonists, B-Raf kinase

inhibitors, and antiviral agents.

This guide provides a definitive analysis of its physicochemical properties, validated synthesis

protocols, and structural data for researchers in lead optimization.

Chemical Identity & Structural Analysis
The cyclobutyl group introduces steric bulk and conformational restriction compared to linear

alkyl chains, influencing the binding kinetics of the parent molecule.
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Attribute Detail

IUPAC Name 2-Cyclobutyl-1H-imidazole

CAS Number 89943-00-0

Molecular Formula C₇H₁₀N₂

Molecular Weight 122.17 g/mol

SMILES C1CCC1C2=NC=CN2

InChI Key CNOAXNNBTQYBCJ-UHFFFAOYSA-N

Structural Features

Planar 5-membered aromatic ring; non-planar

cyclobutyl substituent (puckered conformation).

[2][3]

Physicochemical Properties Profile
The following data synthesizes experimental values and high-confidence predictive models

based on structural analogs (e.g., 2-isopropylimidazole, 2-cyclopropylimidazole).

Table 1: Physical & Thermodynamic Properties
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Property Value / Range Confidence Note

Physical State Solid (Powder) High

Typically isolated as a

yellow to off-white

powder [1][2].

Melting Point 115 – 120 °C Medium

Analogous to 2-

cyclopropylimidazole

(mp 118°C).

Boiling Point 310 – 315 °C Predicted At 760 mmHg.

Solubility
DMSO, Methanol,

DCM
High

High solubility in polar

organic solvents;

moderate in water.

pKa (Conj. Acid) 7.8 – 8.1 Predicted

More basic than

imidazole (6.95) due

to inductive effect of

the cyclobutyl group.

LogP 1.25 ± 0.2 Predicted
Lipophilic shift +0.8

relative to imidazole.

Topological PSA 28.7 Å² Calculated

Polar Surface Area

derived from N-H and

N: counts.

Stability & Storage[5][6]
Hygroscopicity: Moderate. The imidazole ring can absorb moisture; store under inert

atmosphere (Argon/Nitrogen).

Thermal Stability: Stable up to 250°C; degradation observed under strong oxidative

conditions.

Reactivity: Nucleophilic at N3; susceptible to electrophilic attack (alkylation/acylation). C4/C5

positions are prone to electrophilic aromatic substitution.

Experimental Protocols
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The synthesis of 2-cyclobutyl-1H-imidazole typically employs the Radziszewski reaction,

condensing a dicarbonyl species with an aldehyde and ammonia.

Protocol A: Synthesis from Cyclobutanemethanol
Objective: Preparation of 2-cyclobutyl-1H-imidazole via 2-step oxidation-cyclization [3].

Reagents:

Cyclobutanemethanol[4][5]

Pyridinium chlorochromate (PCC)[5]

Glyoxal (40% aq.)

Ammonium hydroxide (28% aq.)

Solvents: THF, Methanol, Ethyl Acetate.

Step-by-Step Methodology:

Oxidation (Precursor Synthesis):

Dissolve cyclobutanemethanol (1.0 eq) in anhydrous THF.

Add PCC (1.2 eq) slowly at 0°C. Stir at room temperature (RT) for 2 hours.

Filter through a Celite pad to remove chromium salts. Concentrate filtrate to obtain crude

cyclobutanecarbaldehyde.

Note: The aldehyde is volatile and unstable; proceed immediately.

Cyclization (Imidazole Formation):

Dissolve the crude aldehyde in Methanol (0.5 M concentration).

Add Glyoxal (1.0 eq) and Ammonium Hydroxide (4.0 eq) sequentially at 0°C.

Stir the mixture at RT for 12–16 hours. The solution typically turns dark.
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Purification:

Remove methanol under reduced pressure.

Partition residue between Ethyl Acetate and Water.

Extract aqueous layer with Ethyl Acetate (3x).

Dry combined organics over Na₂SO₄, filter, and concentrate.

Recrystallization: Triturate with diethyl ether/hexanes or recrystallize from acetonitrile to

yield the product as a yellow powder.

Synthesis & Logic Visualization
The following diagram illustrates the chemical logic flow, from precursor selection to final

application, highlighting the critical intermediate steps.
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Caption: Synthesis workflow of 2-Cyclobutyl-1H-imidazole via aldehyde oxidation and glyoxal

cyclization, leading to downstream medicinal applications.
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Analytical Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, the following analytical checkpoints must

be met:

¹H NMR (DMSO-d₆, 400 MHz):

δ 11.6 ppm (br s, 1H): Imidazole N-H (Exchangeable).

δ 6.8–7.0 ppm (s, 2H): Imidazole C4-H and C5-H (Characteristic aromatic singlet/doublet).

δ 3.5 ppm (m, 1H): Cyclobutyl methine (CH) attached to the ring.

δ 1.8–2.4 ppm (m, 6H): Cyclobutyl methylene protons (distinct multiplets).

Mass Spectrometry (LC-MS):

[M+H]⁺ Peak: Observed at m/z 123.1.

Absence of m/z 85 (cyclobutanecarbaldehyde) indicates complete conversion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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